Cas no 1260667-87-5 (2-(Chloromethyl)-4-methylthiophene)

• Product Name: 2-(Chloromethyl)-4-methylthiophene
• CAS No: 1260667-87-5
• MF: C₆H₇ClS
• MW: 146.637779474258
• CID: 5741052
• PubChem ID: 55298345
• Update Time: 2025-05-24

2-(Chloromethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1769090
• AB72607
• starbld0008970
• AKOS006374716
• 2-(CHLOROMETHYL)-4-METHYLTHIOPHENE
• 1260667-87-5
• Thiophene, 2-(chloromethyl)-4-methyl-
• 2-(Chloromethyl)-4-methylthiophene

• Inchi： 1S/C6H7ClS/c1-5-2-6(3-7)8-4-5/h2,4H,3H2,1H3
• InChI Key： XKMDFUUIIQBBAH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CS1

Computed Properties

• Exact Mass: 145.9956991g/mol
• Monoisotopic Mass: 145.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 198.0±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(Chloromethyl)-4-methylthiophene

Comprehensive Overview of 2-(Chloromethyl)-4-methylthiophene (CAS No. 1260667-87-5) and Its Applications

2-(Chloromethyl)-4-methylthiophene (CAS No. 1260667-87-5) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. This chlorinated thiophene derivative has garnered significant attention due to its unique reactivity and structural properties. Researchers and industries are increasingly exploring its potential in heterocyclic chemistry, polymer modification, and catalysis, aligning with the growing demand for sustainable and high-performance chemical solutions.

The molecular structure of 2-(Chloromethyl)-4-methylthiophene features a reactive chloromethyl group (-CH₂Cl) adjacent to a thiophene ring, enabling diverse functionalization pathways. This characteristic makes it a valuable building block for synthesizing complex molecules, particularly in drug discovery and specialty chemicals. Recent studies highlight its role in developing biocompatible materials and electronic components, addressing trends in green chemistry and nanotechnology.

One of the most searched questions about CAS No. 1260667-87-5 revolves around its synthetic routes and safety protocols. While traditional methods involve Friedel-Crafts alkylation, modern approaches emphasize microwave-assisted synthesis and flow chemistry to enhance yield and reduce environmental impact. Users also frequently inquire about its solubility (soluble in common organic solvents like dichloromethane and ethanol) and storage conditions (recommended under inert atmosphere at low temperatures).

In the context of AI-driven drug design, 2-(Chloromethyl)-4-methylthiophene has emerged as a key fragment in virtual screening libraries. Its modular structure allows computational chemists to predict bioactivity and optimize lead compounds efficiently. Additionally, its applications in conductive polymers cater to the rising interest in flexible electronics and energy storage systems, making it a hotspot for interdisciplinary research.

From an industrial perspective, scalability and cost-effective production of CAS No. 1260667-87-5 remain critical topics. Manufacturers are adopting continuous processing and catalytic recycling to meet regulatory standards while minimizing waste. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating high-value fine chemicals.

Environmental considerations are equally paramount. Recent publications discuss the biodegradation pathways of thiophene derivatives, emphasizing the need for eco-friendly alternatives in large-scale applications. Regulatory bodies increasingly focus on life cycle assessment (LCA) for such compounds, prompting innovations in green synthesis techniques.

In summary, 2-(Chloromethyl)-4-methylthiophene (CAS No. 1260667-87-5) exemplifies the convergence of synthetic chemistry, materials science, and sustainability. Its adaptability to cutting-edge technologies like machine learning-aided molecular design and circular economy frameworks ensures its relevance in future scientific and industrial advancements.